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Compound of Interest

Compound Name: 2-Phenyl-1-butanol

Cat. No.: B104733

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 2-Phenyl-
1-butanol for research purposes. It is intended for researchers, scientists, and professionals in
the field of drug development who are interested in sourcing and utilizing this compound in their
laboratory work. This document outlines its chemical properties, lists commercial suppliers, and
presents a generalized experimental protocol for assessing its potential biological activity.

Introduction to 2-Phenyl-1-butanol

2-Phenyl-1-butanol is an aromatic alcohol with potential applications in various research
areas, including organic synthesis and medicinal chemistry. Its structure, consisting of a phenyl
group attached to a butanol backbone, makes it a subject of interest for investigating structure-
activity relationships in drug discovery. While specific biological activities of 2-Phenyl-1-
butanol are not extensively documented in publicly available literature, related phenyl-
substituted alcohols have demonstrated antimicrobial and anti-inflammatory properties,
suggesting that 2-Phenyl-1-butanol could be a valuable candidate for biological screening
programs.

Physicochemical Properties and Commercial
Availability
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2-Phenyl-1-butanol is commercially available from a number of chemical suppliers catering to
the research and development sector. The compound is typically offered at various purity levels
suitable for laboratory use.

: L :

Property Value Source

Molecular Formula C10H140 Benchchem[1]
Molecular Weight 150.22 g/mol Benchchem|[1]
Typical Purity =295% Benchchem[1]
CAS Number 89104-46-1 Benchchem[1]

Commercial Suppliers

A selection of commercial suppliers for research-grade 2-Phenyl-1-butanol is provided below.
Researchers are advised to consult the suppliers' websites for the most current information on
product specifications, availability, and pricing.

Supplier Website Notes

Lists 2-Phenyl-1-butanol as a

Benchchem --INVALID-LINK--
useful research compound.[1]
] A supplier of various research
Hyma Synthesis Pvt. Ltd. --INVALID-LINK-- )
chemicals.
Offers a wide range of
Spectrochem --INVALID-LINK-- chemicals for research and
development.[2]
) Provides chemicals for
Santa Cruz Biotechnology --INVALID-LINK--

biomedical research.

Potential Research Applications and Biological
Activity
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While specific studies detailing the biological signaling pathways affected by 2-Phenyl-1-
butanol are scarce, the broader class of phenyl-substituted alcohols has been investigated for
various pharmacological activities. Research on related compounds suggests that they can
exhibit bacteriostatic effects by interacting with and disrupting cellular membranes.[3]
Furthermore, some substituted tertiary alcohols containing phenyl groups have shown anti-
inflammatory and antimicrobial activities.[4] These findings provide a rationale for screening 2-
Phenyl-1-butanol for similar biological properties.

Experimental Protocols

Due to the limited availability of specific experimental protocols for 2-Phenyl-1-butanol in the

scientific literature, a generalized protocol for assessing the antimicrobial activity of a research
compound is provided below. This methodology can be adapted by researchers to evaluate 2-
Phenyl-1-butanol.

General Protocol for Antimicrobial Susceptibility Testing
(Broth Microdilution Method)

Obijective: To determine the Minimum Inhibitory Concentration (MIC) of 2-Phenyl-1-butanol
against a panel of pathogenic bacteria.

Materials:

2-Phenyl-1-butanol

o Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

o Cation-adjusted Mueller-Hinton Broth (CAMHB)

e 96-well microtiter plates

e Spectrophotometer (for measuring optical density at 600 nm)

» Positive control antibiotic (e.g., Gentamicin)

o Negative control (sterile broth)

» Solvent for dissolving the compound (e.g., Dimethyl sulfoxide - DMSO)
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Procedure:

o Preparation of Stock Solution: Prepare a stock solution of 2-Phenyl-1-butanol in an
appropriate solvent (e.g., DMSO) at a high concentration (e.g., 10 mg/mL).

o Bacterial Inoculum Preparation: Culture the bacterial strains overnight in CAMHB. Dilute the
overnight culture to achieve a standardized inoculum of approximately 5 x 10> colony-
forming units (CFU)/mL.

 Serial Dilutions: Perform serial two-fold dilutions of the 2-Phenyl-1-butanol stock solution in
CAMHB directly in the 96-well microtiter plates to achieve a range of test concentrations.

 Inoculation: Add the standardized bacterial inoculum to each well containing the diluted
compound.

» Controls: Include positive control wells (bacteria with a known antibiotic), negative control
wells (sterile broth only), and vehicle control wells (bacteria with the solvent used to dissolve
the compound).

 Incubation: Incubate the microtiter plates at 37°C for 18-24 hours.

o Determination of MIC: The MIC is determined as the lowest concentration of 2-Phenyl-1-
butanol that completely inhibits visible growth of the bacteria. This can be assessed visually
or by measuring the optical density at 600 nm.

Visualizations
Experimental Workflow for Biological Activity Screening

The following diagram illustrates a general workflow for the initial screening of a research
compound like 2-Phenyl-1-butanol for potential biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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